Cas no 634-38-8 (2-Methylquinoline-4-carboxylic acid)

• Product Name: 2-Methylquinoline-4-carboxylic acid
• CAS No: 634-38-8
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00093919
• CID: 515540
• Update Time: 2025-10-30

2-Methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylquinoline-4-carboxylic acid
• 2-Methyl-quinoline-4-carboxylic acid
• 4-Quinolinecarboxylicacid, 2-methyl-
• 4-Quinaldinecarboxylic acid
• Aniluvitonic acid
• Methylquinoline-4-carboxylic acid

• MDL： MFCD00093919
• Inchi： 1S/C11H9NO2/c1-7-6-9(11(13)14)8-4-2-3-5-10(8)12-7/h2-6H,1H3,(H,13,14)
• InChI Key： UIDHNPTVQFNWOJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 187.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.285±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 261-262 ºC
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 50.19000
• LogP: 2.24140

2-Methylquinoline-4-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Methylquinoline-4-carboxylic acid

Recent Advances in the Study of 2-Methylquinoline-4-carboxylic acid (CAS: 634-38-8)

2-Methylquinoline-4-carboxylic acid (CAS: 634-38-8) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of 2-Methylquinoline-4-carboxylic acid is its role as a precursor in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors. Researchers utilized the compound's quinoline core to design derivatives that exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study reported a 60% reduction in tumor growth in murine models treated with these derivatives, underscoring the compound's potential in oncology.

In addition to its anticancer properties, recent research has also investigated the antimicrobial efficacy of 2-Methylquinoline-4-carboxylic acid. A 2022 study in the European Journal of Medicinal Chemistry revealed that derivatives of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as confirmed through electron microscopy and fluorescence-based assays.

Another area of interest is the compound's anti-inflammatory potential. A 2023 preprint on bioRxiv described the synthesis of 2-Methylquinoline-4-carboxylic acid derivatives that selectively inhibited cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory responses. The derivatives showed a 10-fold higher selectivity for COX-2 compared to COX-1, suggesting their potential as safer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings were further supported by in vivo studies demonstrating reduced edema and inflammatory markers in treated subjects.

Despite these promising results, challenges remain in the clinical translation of 2-Methylquinoline-4-carboxylic acid-based therapeutics. Issues such as poor solubility and bioavailability have been reported in preclinical studies. However, recent advancements in formulation strategies, including the use of nanoparticle-based delivery systems, have shown promise in overcoming these limitations. A 2023 study in the International Journal of Pharmaceutics reported a 3-fold increase in oral bioavailability when the compound was encapsulated in polymeric nanoparticles.

In conclusion, 2-Methylquinoline-4-carboxylic acid (CAS: 634-38-8) continues to be a compound of significant interest in chemical biology and drug discovery. Its versatile scaffold allows for the development of derivatives with diverse pharmacological activities, ranging from anticancer to antimicrobial effects. While challenges in drug development persist, ongoing research and innovative formulation strategies are paving the way for its potential clinical applications. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in combination therapies.